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Compound of Interest

Compound Name: Taxifolin

Cat. No.: B600725

This guide provides essential safety and logistical information for the handling of Taxifolin in a
laboratory setting. The following procedures are designed to ensure the safety of researchers,
scientists, and drug development professionals.

Personal Protective Equipment (PPE)

While Taxifolin is not classified as a hazardous substance, adherence to standard laboratory
safety protocols is essential.[1][2] The following personal protective equipment should be worn
when handling Taxifolin, particularly in its powdered form, to minimize exposure.
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PPE Category Recommended Equipment

Tightly fitting safety goggles with side-shields

Eye Protection )
conforming to EN 166 (EU) or NIOSH (US).[3]

Chemical-resistant gloves (e.qg., nitrile rubber)
tested according to EN 374.[2]

Hand Protection

A laboratory coat or gown. For tasks with a
] potential for splashing, a cuffed gown that is
Body Protection ] N
resistant to permeability by hazardous drugs

should be worn.[4]

For operations that may generate dust, a
particulate filter respirator (e.g., P1 filter for at

Respiratory Protection least 80% of airborne particles) is necessary.
Use in a well-ventilated area or under a fume
hood.

Operational Plan for Handling Taxifolin

This section outlines a step-by-step procedure for the safe handling of Taxifolin from receipt to
disposal.

2.1. Receiving and Storage
e Upon receipt, visually inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated place, away from direct sunlight and
sources of ignition.

o Recommended storage temperatures for Taxifolin powder are -20°C for long-term storage
(up to 3 years) and 4°C for shorter-term storage (up to 2 years).

2.2. Preparation and Handling

e Engineering Controls: All handling of Taxifolin powder should be conducted in a well-
ventilated area, preferably within a laboratory fume hood to avoid dust formation and
inhalation.
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» Weighing: When weighing the powder, do so carefully to minimize the generation of airborne
dust.

» Solution Preparation: For dissolving Taxifolin, particularly in solvents like DMSO, it is
recommended to do this within a fume hood. For aqueous solutions, Taxifolin is sparingly
soluble. It can be first dissolved in a minimal amount of a suitable organic solvent like DMSO
and then diluted with the aqueous buffer.

2.3. Accidental Release Measures
o Spill Cleanup: In the event of a spill, avoid generating dust.

o For solid spills, mechanically take up the material (e.g., sweep or vacuum) and place it in a
suitable, labeled container for disposal.

o For liquid spills, absorb the solution with an inert material such as diatomite or universal
binders.

» Ventilation: Ensure adequate ventilation in the area of the spill.

e Personal Protection: Wear full personal protective equipment during cleanup.

Emergency Procedures

In case of exposure to Taxifolin, follow these first aid measures immediately.
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, provide respiratory support. Seek

medical attention if symptoms persist.

Remove contaminated clothing. Wash the
Skin Contact affected area thoroughly with soap and plenty of

water. Seek medical advice if irritation develops.

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally
Eye Contact lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do. Seek

prompt medical attention.

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion i ) )
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Disposal Plan

Dispose of Taxifolin and any contaminated materials in accordance with local, state, and
federal regulations.

e Unused Product: Unused Taxifolin should be disposed of as chemical waste. It may be
possible to incinerate the product in a licensed facility equipped with an afterburner and
scrubber.

o Contaminated Materials: Any materials that have come into contact with Taxifolin, such as
pipette tips, gloves, and empty containers, should be considered contaminated.

o If mixed with hazardous solvents, the entire mixture must be treated as hazardous waste
and collected in a designated, labeled container.

o Non-hazardous waste (e.g., dilute aqueous solutions) can be segregated into a
designated non-hazardous chemical waste container.
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o Packaging: Dispose of contaminated packaging in the same manner as the substance itself.

Experimental Workflow and Data

While detailed experimental protocols are beyond the scope of this safety guide, a general
workflow for handling Taxifolin in a research context is visualized below. Researchers should
consult specific scientific literature for detailed methodologies related to their experiments.
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Caption: Workflow for the safe handling of Taxifolin in a laboratory setting.
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Quantitative Data Summary

Property Value

Molecular Formula C15H1207

Molecular Weight 304.25 g/mol

Appearance Light yellow or off-white fine powder
Melting Point 230 -240°C

Powder: -20°C (3 years), 4°C (2 years). In

Storage Temperature
solvent: -80°C (6 months), -20°C (1 month).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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